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Compound of Interest

Compound Name: Tetrahydrothiopyran-4-one

Cat. No.: B549198

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential information for the safe handling and
disposal of Tetrahydrothiopyran-4-one, fostering a secure research environment.

Properties and Hazards

Tetrahydrothiopyran-4-one is a solid, crystalline powder, appearing white to a very pale
yellow. While some safety data sheets indicate that it does not meet the criteria for hazard
classification, others suggest it may cause skin and eye irritation, as well as potential
respiratory irritation.[1][2][3] Due to these potential hazards, appropriate personal protective
equipment and safe handling practices are essential.

Table 1: Physical and Chemical Properties of Tetrahydrothiopyran-4-one
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Property

Value

Chemical Formula

CsHeOS

Molecular Weight 116.18 g/mol [2][4]
Appearance White to very pale yellow crystal/powder
Melting Point 60-64 °C[4]

Occupational Exposure Limits (OELS)

No specific OELs have been established. It is
recommended to handle it in a well-ventilated
area and minimize exposure. For the structurally
similar compound, cyclohexanone, the OSHA
Permissible Exposure Limit (PEL) is 50 ppm
over an 8-hour work shift.[5][6][7]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The

following PPE is recommended when handling Tetrahydrothiopyran-4-one:

Table 2: Recommended Personal Protective Equipment (PPE)
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PPE Category

Recommendation

Eye Protection

Weatr tightly fitting safety goggles or a face
shield.

Hand Protection

Chemical-resistant gloves are required. Butyl
rubber or specialized nitrile gloves resistant to
ketones are recommended.[8][9] Always inspect
gloves for signs of degradation or puncture

before use.

Skin and Body Protection

A lab coat or chemical-resistant apron should be
worn. In cases of potential splashing, chemical-

resistant coveralls may be necessary.

Respiratory Protection

If working in a poorly ventilated area or if dust or
aerosols are generated, a NIOSH-approved
respirator with an organic vapor cartridge is
recommended.[3][10][11]

Operational Plan for Safe Handling

Adherence to a strict operational protocol minimizes the risk of exposure and accidents.

Step 1: Preparation and Engineering Controls

o Ensure a safety shower and eyewash station are readily accessible.

e Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Step 2: Handling the Chemical
» Before handling, wash hands thoroughly.

e Don all required PPE as outlined in Table 2.

» Avoid direct contact with the skin, eyes, and clothing.
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e Minimize the creation of dust when handling the solid form.
Step 3: Storage
e Store in a tightly closed container in a cool, dry, and dark place.

o Keep away from incompatible materials such as strong oxidizing agents, strong reducing
agents, and strong bases.[3]

Step 4: Spill Response

In case of a spill, evacuate the area.

Wearing appropriate PPE, cover the spill with an inert absorbent material like sand or
vermiculite.

Sweep up the absorbed material and place it into a suitable, sealed container for disposal.

Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

Table 3: First Aid Procedures for Tetrahydrothiopyran-4-one Exposure
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Exposure Route First Aid Procedure

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek medical attention

if symptoms persist.[2][3]

Immediately wash the affected area with plenty
) of soap and water for at least 15 minutes while
Skin Contact ) ) )
removing contaminated clothing.[2][3] Seek

medical attention if irritation develops.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do.[2][3] Seek

immediate medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) )
water. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of chemical waste is essential to protect the environment and comply with
regulations.

Step 1: Waste Collection

o Collect all waste containing Tetrahydrothiopyran-4-one, including contaminated absorbents
and disposable PPE, in a clearly labeled, sealed, and appropriate hazardous waste
container.

Step 2: Waste Storage

o Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

Step 3: Waste Disposal

» Dispose of the chemical waste through a licensed hazardous waste disposal company.
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» Follow all local, state, and federal regulations for the disposal of chemical waste. Do not
dispose of down the drain or in regular trash.

Workflow for Safe Handling of Tetrahydrothiopyran-
4-one
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Caption: Workflow for the safe handling of Tetrahydrothiopyran-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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